4-Amino-6-(1-methyl-1H-pyrazol-5-YL)-1,3,5-triazine-2-thiol

• Molecular Formula: C7H8N6S
• Molecular Weight: 208.25 g/mol
• IUPAC Name: 2-amino-6-(2-methylpyrazol-3-yl)-1H-1,3,5-triazine-4-thione
• InChI: InChI=1S/C7H8N6S/c1-13-4(2-3-9-13)5-10-6(8)12-7(14)11-5/h2-3H,1H3,(H3,8,10,11,12,14)
• InChI Key: UCSAUTNSDQMIJA-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)C2=NC(=S)N=C(N2)N

Description

4-Amino-6-(1-methyl-1H-pyrazol-5-YL)-1,3,5-triazine-2-thiol is a heterocyclic compound that features a unique combination of pyrazole and triazine rings

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Amino-6-(1-methyl-1H-pyrazol-5-YL)-1,3,5-triazine-2-thiol typically involves the reaction of 5-amino-pyrazoles with triazine derivatives. One common method includes the cyclocondensation of 5-amino-1-methylpyrazole with cyanuric chloride under basic conditions . The reaction is usually carried out in a solvent such as ethanol or acetonitrile, with the addition of a base like sodium hydroxide or potassium carbonate to facilitate the cyclization process .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis systems can enhance the efficiency and yield of the production process. Additionally, optimizing reaction conditions such as temperature, pressure, and solvent choice can further improve the scalability of the synthesis .

Chemical Reactions Analysis

Types of Reactions

4-Amino-6-(1-methyl-1H-pyrazol-5-YL)-1,3,5-triazine-2-thiol undergoes various chemical reactions, including:

Oxidation: The thiol group can be oxidized to form disulfides or sulfonic acids.

Reduction: The nitro group, if present, can be reduced to an amine.

Substitution: The amino and thiol groups can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide or potassium permanganate can be used as oxidizing agents.

Reduction: Sodium borohydride or hydrogen gas in the presence of a catalyst can be used for reduction reactions.

Substitution: Halogenated compounds or acyl chlorides can be used for substitution reactions.

Major Products Formed

Oxidation: Disulfides or sulfonic acids.

Reduction: Amines.

Substitution: Various substituted derivatives depending on the reagents used.

Scientific Research Applications

4-Amino-6-(1-methyl-1H-pyrazol-5-YL)-1,3,5-triazine-2-thiol has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as an enzyme inhibitor or as a ligand in biochemical assays.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of advanced materials, such as polymers and dyes.

Mechanism of Action

The mechanism of action of 4-Amino-6-(1-methyl-1H-pyrazol-5-YL)-1,3,5-triazine-2-thiol involves its interaction with specific molecular targets. For example, it may inhibit enzyme activity by binding to the active site or by interacting with key residues involved in the enzyme’s function . The compound’s thiol group can also form covalent bonds with cysteine residues in proteins, leading to the modulation of protein activity .

Comparison with Similar Compounds

Similar Compounds

5-Amino-1-methylpyrazole: A precursor in the synthesis of the target compound.

Cyanuric chloride: Another precursor used in the cyclocondensation reaction.

Triazine derivatives: Compounds with similar triazine ring structures.

Uniqueness

4-Amino-6-(1-methyl-1H-pyrazol-5-YL)-1,3,5-triazine-2-thiol is unique due to its combination of pyrazole and triazine rings, which imparts distinct chemical and biological properties.